Band-gap expansion of tungsten oxidequantum dots synthesized in sub-nano porous silica†

Chemical Communications Pub Date: 2013-07-25 DOI: 10.1039/C3CC44264K

Abstract

The band-gap energy tuning of WO3 quantum dots was realized in the range of 2.6 eV (bulk) to 3.7 eV (sub-nano) by precise size control around one nanometer. Newly synthesized sub-nanoporous silicas act as excellent templates. In addition, single-electron reduction of oxygen under UV irradiation is now achievable with WO3.

Graphical abstract: Band-gap expansion of tungsten oxide quantum dots synthesized in sub-nano porous silica
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